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Compound of Interest

Compound Name:
2-(4-Tert-butylphenyl)quinoline-4-

carbohydrazide

CAS No.: 524933-35-5

Cat. No.: B457731

Get Quote

Quinoline-based compounds are a cornerstone of medicinal chemistry, with notable examples

including the anti-malarial drug chloroquine and the kinase inhibitor cabozantinib. The

quinoline-4-carbohydrazide scaffold, in particular, has emerged as a promising template for the

development of novel anticancer agents. These molecules are typically synthesized through a

multi-step process culminating in the reaction of a quinoline-4-carboxylate ester with hydrazine

hydrate. The "2-aryl" substitution (in this case, 4-tert-butylphenyl) is a critical determinant of

biological activity, influencing target specificity and potency.

Research has demonstrated that these derivatives can induce cancer cell death through

multiple mechanisms, including the induction of apoptosis, generation of reactive oxygen

species (ROS), and inhibition of key signaling pathways crucial for tumor growth and survival.

Proposed Mechanism of Action: A Multi-Faceted
Approach
The anticancer effect of 2-aryl-quinoline-4-carbohydrazide derivatives is not attributed to a

single mode of action but rather to a coordinated assault on cancer cell biology. Based on
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studies of analogous compounds, a primary mechanism involves the induction of overwhelming

oxidative stress.

The proposed signaling cascade is as follows:

Cellular Uptake: The lipophilic nature of the compound allows it to penetrate the cell

membrane.

ROS Generation: Once inside, the compound may interfere with mitochondrial electron

transport or other cellular redox processes, leading to a rapid increase in intracellular

Reactive Oxygen Species (ROS).

Apoptosis Induction: Elevated ROS levels trigger the intrinsic apoptotic pathway. This

involves the activation of caspase-9 and caspase-3, which are key executioner enzymes that

dismantle the cell, leading to programmed cell death (apoptosis).

Kinase Inhibition: Certain quinoline derivatives have been shown to act as inhibitors of

protein kinases, such as c-Met, which are often overactive in cancer and drive proliferation

and metastasis.
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Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Quantitative Data Summary
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The following table summarizes representative IC50 values for various 2-aryl-quinoline-4-

carbohydrazide derivatives against different cancer cell lines, as reported in the literature. This

provides a benchmark for evaluating new analogs.

Compound
Derivative
(Substitution at
position 2)

Cancer Cell Line IC50 (µM) Reference

4-Chlorophenyl HepG2 (Liver) 3.11

4-Chlorophenyl MCF-7 (Breast) 2.56

4-Methoxyphenyl HepG2 (Liver) 3.45

4-Methoxyphenyl MCF-7 (Breast) 3.01

Phenyl (unsubstituted) HCT-116 (Colon) 8.32

Phenyl (unsubstituted) PC-3 (Prostate) 10.14

Note: The IC50 values are highly dependent on the specific aryl substitution and the cell line

being tested. The tert-butylphenyl group in the topic compound may confer different potency

and selectivity.

Conclusion and Future Directions
The 2-aryl-quinoline-4-carbohydrazide scaffold is a versatile and potent platform for the

development of novel anticancer agents. The protocols and data presented here provide a

robust framework for the preclinical evaluation of new derivatives like 2-(4-Tert-
butylphenyl)quinoline-4-carbohydrazide. Future studies should focus on elucidating the

precise molecular targets, exploring in vivo efficacy in animal models, and optimizing the

structure to enhance potency and minimize off-target effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7439169/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7838848/
https://www.benchchem.com/product/b457731/docs#introduction-the-therapeutic-potential-of-quinoline-4-carbohydrazide-derivatives
https://www.benchchem.com/product/b457731/docs#introduction-the-therapeutic-potential-of-quinoline-4-carbohydrazide-derivatives
https://www.benchchem.com/product/b457731/docs#introduction-the-therapeutic-potential-of-quinoline-4-carbohydrazide-derivatives
https://www.benchchem.com/product/b457731/docs#introduction-the-therapeutic-potential-of-quinoline-4-carbohydrazide-derivatives
https://www.benchchem.com/product/b457731?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b457731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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